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Compound of Interest

Compound Name: Menisdaurin

Cat. No.: B15596200 Get Quote

For immediate release

This document provides essential safety and logistical information for the proper disposal of

Menisdaurin, ensuring the safety of laboratory personnel and compliance with hazardous

waste regulations. Menisdaurin is a chemical compound that requires careful handling and

disposal due to its potential health hazards.

Immediate Safety and Hazard Information
Menisdaurin is classified as a hazardous substance. All personnel handling this compound

should be familiar with its associated risks and the necessary safety precautions.

Hazard Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Menisdaurin is categorized as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.
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Precautionary Statements:

The following precautionary statements are associated with Menisdaurin:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

P301 + P317: IF SWALLOWED: Get medical help.

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P317: Get medical help.

P321: Specific treatment (see supplemental first aid instruction on this label).[1]

P330: Rinse mouth.[1]

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.[1]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

The P501 statement is a clear directive that Menisdaurin and its containers must be disposed

of as hazardous waste.
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Quantitative Hazard Data
Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal Category 4 Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Category 4 Warning

H332: Harmful if

inhaled

Serious Eye Irritation Category 2A Warning
H319: Causes serious

eye irritation

Experimental Protocols: Disposal Procedures
The following step-by-step procedure should be followed for the disposal of Menisdaurin. This

protocol is based on general guidelines for hazardous chemical waste disposal.

3.1. Personal Protective Equipment (PPE)

Before handling Menisdaurin for disposal, ensure the following PPE is worn:

Nitrile gloves

Safety goggles or a face shield

A properly fitted laboratory coat

3.2. Waste Collection and Segregation

Designate a Hazardous Waste Storage Area: A specific, well-ventilated, and clearly marked

area should be designated for the storage of Menisdaurin waste.

Use Compatible Containers: Collect Menisdaurin waste in a container that is compatible

with the chemical. The original container is often the best choice if it is in good condition.[2]

[3] The container must have a leak-proof, screw-on cap.[4]
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Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should

include the name "Menisdaurin" and the associated hazards (e.g., "Acute Toxicity,"

"Irritant").[3][5]

Waste Segregation: Do not mix Menisdaurin waste with other types of chemical waste

unless specifically instructed to do so by your institution's Environmental Health and Safety

(EHS) department.[2] In particular, keep it separate from incompatible materials.

3.3. Disposal of Solid Menisdaurin

Container: Place solid Menisdaurin waste directly into the designated, labeled hazardous

waste container.

Avoid Dust Generation: Handle the solid material carefully to avoid generating dust. If

possible, work in a fume hood.

3.4. Disposal of Menisdaurin Solutions

Aqueous Solutions: Do not dispose of aqueous solutions of Menisdaurin down the drain.[6]

They should be collected in a designated, labeled hazardous waste container for liquids.

Solvent Solutions: Solutions of Menisdaurin in organic solvents should be collected in a

separate, appropriately labeled hazardous waste container for flammable or halogenated

solvents, depending on the solvent used.

3.5. Disposal of Contaminated Materials

Labware: Disposable labware (e.g., pipette tips, weighing boats) that has come into contact

with Menisdaurin should be collected in a designated, lined container for solid hazardous

waste.

PPE: Contaminated gloves and other disposable PPE should be placed in the same solid

hazardous waste container.

Glassware: Reusable glassware should be decontaminated. A triple rinse with an appropriate

solvent is a common practice.[5] The rinsate must be collected and disposed of as

hazardous waste.[5]
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3.6. Final Disposal

Storage: Keep the hazardous waste container securely closed except when adding waste.[2]

[4]

Pickup: Arrange for the disposal of the Menisdaurin waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Emergency Procedures
Spills: In the event of a spill, evacuate the area if necessary. Wear appropriate PPE and

contain the spill using an inert absorbent material. Collect the absorbed material and place it

in a sealed, labeled container for hazardous waste disposal.

Exposure: In case of skin or eye contact, flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh

air and seek medical attention. If swallowed, rinse mouth and seek immediate medical

attention.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Menisdaurin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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